Cas no 1806841-14-4 (5-Amino-2-(bromomethyl)-4-chloro-3-(difluoromethyl)pyridine)

• Product Name: 5-Amino-2-(bromomethyl)-4-chloro-3-(difluoromethyl)pyridine
• CAS No: 1806841-14-4
• MF: C₇H₆BrClF₂N₂
• MW: 271.489746570587
• CID: 4852427
• Update Time: 2025-05-27

5-Amino-2-(bromomethyl)-4-chloro-3-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-(bromomethyl)-4-chloro-3-(difluoromethyl)pyridine

• Inchi： 1S/C7H6BrClF2N2/c8-1-4-5(7(10)11)6(9)3(12)2-13-4/h2,7H,1,12H2
• InChI Key： DSAJEKHQSLCZCW-UHFFFAOYSA-N
• SMILES： BrCC1C(C(F)F)=C(C(=CN=1)N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 2
• Topological Polar Surface Area: 38.9

Additional information on 5-Amino-2-(bromomethyl)-4-chloro-3-(difluoromethyl)pyridine

Recent Advances in the Study of 5-Amino-2-(bromomethyl)-4-chloro-3-(difluoromethyl)pyridine (CAS: 1806841-14-4)

In recent years, the compound 5-Amino-2-(bromomethyl)-4-chloro-3-(difluoromethyl)pyridine (CAS: 1806841-14-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique structural features, has shown promising potential in various applications, including drug discovery and agrochemical development. The presence of multiple functional groups, such as the amino, bromomethyl, chloro, and difluoromethyl substituents, makes it a versatile intermediate for the synthesis of more complex molecules.

A recent study published in the *Journal of Medicinal Chemistry* explored the utility of 5-Amino-2-(bromomethyl)-4-chloro-3-(difluoromethyl)pyridine as a key building block in the development of novel kinase inhibitors. The researchers demonstrated that this compound could be efficiently modified to target specific kinases involved in cancer progression. The study highlighted the compound's ability to form stable covalent bonds with cysteine residues in the kinase active site, thereby enhancing inhibitory potency and selectivity.

Another significant application of this compound was reported in the field of agrochemicals. A research team from a leading agricultural biotechnology company utilized 5-Amino-2-(bromomethyl)-4-chloro-3-(difluoromethyl)pyridine as a precursor for the synthesis of new-generation fungicides. The difluoromethyl group was found to play a critical role in improving the bioavailability and environmental stability of the resulting fungicidal agents. This study, published in *Pest Management Science*, underscored the compound's potential to address emerging challenges in crop protection.

In addition to its applications in drug discovery and agrochemicals, 5-Amino-2-(bromomethyl)-4-chloro-3-(difluoromethyl)pyridine has also been investigated for its role in materials science. A recent preprint on *ChemRxiv* described its use as a monomer for the synthesis of advanced polymeric materials with tunable electronic properties. The researchers attributed the material's performance to the synergistic effects of the bromomethyl and difluoromethyl groups, which facilitated controlled polymerization and enhanced charge transport.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 5-Amino-2-(bromomethyl)-4-chloro-3-(difluoromethyl)pyridine. A recent review in *Organic Process Research & Development* discussed the optimization of synthetic routes to improve yield and reduce byproducts. The authors emphasized the need for greener and more sustainable methodologies to meet the growing demand for this compound in industrial applications.

In conclusion, 5-Amino-2-(bromomethyl)-4-chloro-3-(difluoromethyl)pyridine (CAS: 1806841-14-4) represents a highly versatile and valuable intermediate in chemical biology and pharmaceutical research. Its unique structural features and diverse applications make it a focal point for ongoing studies. Future research should focus on addressing synthetic challenges and exploring new applications in drug discovery, agrochemicals, and materials science.